Cas no 27328-69-4 (1H-Indazole, 5-chloro-3-(chloromethyl)-)

• Product Name: 1H-Indazole, 5-chloro-3-(chloromethyl)-
• CAS No: 27328-69-4
• MF: C₈H₆Cl₂N₂
• MW: 201.052639484406
• MDL: MFCD24458996
• CID: 3927273
• PubChem ID: 14062703
• Update Time: 2025-07-20

1H-Indazole, 5-chloro-3-(chloromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole, 5-chloro-3-(chloromethyl)-
• 5-Chloro-3-(chloromethyl)-1h-indazole
• 5-chloro-3-chloromethyl-1H-indazole
• USFRWHBPXGUKFJ-UHFFFAOYSA-N
• SCHEMBL3369543
• 3-chloromethyl-5-chloro-1H-indazole
• DTXSID001288021
• DB-123932
• F30642
• 27328-69-4
• BS-16774
• AKOS027337894
• 5-chlor-3-(chlormethyl)-1H-indazol
• 5-chloro-3-(chloromethyl)-2H-indazole

• MDL： MFCD24458996
• Inchi： 1S/C8H6Cl2N2/c9-4-8-6-3-5(10)1-2-7(6)11-12-8/h1-3H,4H2,(H,11,12)
• InChI Key： USFRWHBPXGUKFJ-UHFFFAOYSA-N
• SMILES： ClCC1=C2C=C(C=CC2=NN1)Cl

Computed Properties

• Exact Mass: 199.9908036g/mol
• Monoisotopic Mass: 199.9908036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 28.7Ų

Additional information on 1H-Indazole, 5-chloro-3-(chloromethyl)-

1H-Indazole, 5-chloro-3-(chloromethyl)- (CAS No. 27328-69-4): A Versatile Intermediate in Modern Pharmaceutical Research

1H-Indazole, 5-chloro-3-(chloromethyl)-, identified by its Chemical Abstracts Service number (CAS No. 27328-69-4), is a significant intermediate in the synthesis of various pharmacologically active compounds. This heterocyclic compound features a chloro and chloromethyl substituent on the indazole core, making it a valuable building block for medicinal chemists exploring novel therapeutic agents.

The structure of 1H-Indazole, 5-chloro-3-(chloromethyl)- consists of a fused benzene and pyridine ring system, with the chloro group at the 5-position and a chloromethyl group at the 3-position. This arrangement provides multiple sites for further functionalization, enabling the creation of diverse derivatives with tailored biological activities. The presence of both electron-withdrawing and electron-donating groups enhances its reactivity, making it particularly useful in cross-coupling reactions and nucleophilic substitutions.

In recent years, there has been growing interest in indazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that modifications at the 3- and 5-positions of the indazole ring can significantly influence the pharmacokinetic and pharmacodynamic properties of the resulting compounds. For instance, derivatives with halogen substituents have shown promise in inhibiting certain enzymes and receptors involved in inflammatory and infectious diseases.

One of the most notable applications of 1H-Indazole, 5-chloro-3-(chloromethyl)- is in the development of antimicrobial agents. Researchers have leveraged its structural framework to design compounds that disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. The chloromethyl group, in particular, serves as a versatile handle for introducing additional functional groups through condensation reactions, leading to novel scaffolds with enhanced antimicrobial efficacy.

The pharmaceutical industry has also explored 1H-Indazole, 5-chloro-3-(chloromethyl)- as a precursor for anticancer drugs. Preclinical studies have indicated that certain indazole derivatives exhibit potent cytotoxic effects against various cancer cell lines by inhibiting key signaling pathways involved in tumor growth and progression. The chloro and chloromethyl substituents play crucial roles in these interactions, modulating both binding affinity and metabolic stability.

Advances in synthetic methodologies have further expanded the utility of 1H-Indazole, 5-chloro-3-(chloromethyl)-. Modern techniques such as palladium-catalyzed cross-coupling reactions allow for efficient introduction of aryl or heteroaryl groups at strategic positions within the indazole core. These modifications have led to the discovery of new compounds with improved pharmacological profiles, including enhanced solubility and reduced toxicity.

The development of computational tools has also accelerated the discovery process by enabling high-throughput virtual screening of potential drug candidates derived from 1H-Indazole, 5-chloro-3-(chloromethyl)-. By integrating molecular docking simulations with experimental validation, researchers can rapidly identify promising leads for further optimization. This approach has been particularly effective in identifying novel inhibitors targeting enzyme families such as kinases and proteases.

In conclusion, 1H-Indazole, 5-chloro-3-(chloromethyl)- (CAS No. 27328-69-4) represents a valuable intermediate in pharmaceutical research due to its structural versatility and reactivity. Its applications span across various therapeutic areas, including antimicrobial and anticancer drug development. With ongoing advancements in synthetic chemistry and computational biology, this compound continues to play a pivotal role in the discovery of next-generation therapeutics.